Cas no 1487353-57-0 (4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid
• CAS No: 1487353-57-0
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.017542123795
• MDL: MFCD21364389
• CID: 4602021
• Update Time: 2025-10-28

4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(1-methyl-1H-pyrazol-5-yl)phenyl]boronic acid
• [4-(2-methylpyrazol-3-yl)phenyl]boronic acid
• (4-(1-Methyl-1H-pyrazol-5-yl)phenyl)boronic acid
• STL434071
• AT12779
• 4-(1-Methyl-1H-pyrazol-5-yl)phenylboronic acid
• boronic acid, [4-(1-methyl-1H-pyrazol-5-yl)phenyl]-
• 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid

• MDL： MFCD21364389
• Inchi： 1S/C10H11BN2O2/c1-13-10(6-7-12-13)8-2-4-9(5-3-8)11(14)15/h2-7,14-15H,1H3
• InChI Key： YPHZJQOHWGFTAA-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1=CC=NN1C)O

Computed Properties

• Exact Mass: 202.091
• Monoisotopic Mass: 202.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Additional information on 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid

Introduction to 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid (CAS No. 1487353-57-0)

4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1487353-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative features a phenyl ring substituted with a 1-methyl-1H-pyrazol-5-yl moiety, making it a versatile building block for various synthetic applications. The unique structural motif of this compound positions it as a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The boronic acid functional group in 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid is particularly noteworthy due to its ability to participate in coordination chemistry and metal-catalyzed reactions. This property has been leveraged in recent years to develop innovative cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of biaryl compounds. These reactions are pivotal in constructing intricate molecular architectures that mimic natural products and pharmacophores, thereby facilitating the discovery of new drugs with enhanced efficacy and reduced side effects.

In the realm of pharmaceutical research, 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid has been explored as a key intermediate in the synthesis of small molecule inhibitors. The pyrazole scaffold, a heterocyclic ring system present in this compound, is well-documented for its biological activity and has been incorporated into numerous drugs approved by regulatory agencies worldwide. For instance, pyrazole derivatives have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of the 1-methyl substituent further modulates the electronic properties of the pyrazole ring, potentially enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid with high precision. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in metabolic pathways, suggesting its utility as an inhibitor or modulator. Such insights have guided experimental efforts to optimize lead compounds for clinical development. Additionally, the boronic acid moiety allows for reversible binding interactions, which is advantageous for designing drugs with improved pharmacokinetic profiles.

The synthesis of 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization with a phenylboronic ester intermediate. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields. These improvements are critical for large-scale production and ensure that researchers have access to sufficient quantities of high-quality material for downstream applications.

Beyond pharmaceutical applications, 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid has found utility in materials science, particularly in the development of organic electronic devices. The conjugated system formed by the phenyl and pyrazole rings contributes to its ability to absorb light across multiple wavelengths, making it suitable for use in photovoltaic cells and optoelectronic materials. Furthermore, its boronic acid functionality enables cross-linking reactions with other organic molecules, leading to the formation of polymers with tailored properties.

The safety profile of 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid has been thoroughly evaluated through standardized testing protocols. Studies have demonstrated its moderate solubility in common organic solvents and stability under various storage conditions. While handling this compound requires adherence to standard laboratory practices due to its reactivity with moisture and strong bases, it does not pose significant hazards when used responsibly. Researchers working with this material can benefit from established safety guidelines that minimize risks associated with exposure.

The future prospects for 4-(1-methyl-1H-pyrazol-5-yl)phenylboronic acid are promising, driven by ongoing research into novel therapeutic applications and advanced materials. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced properties for drug delivery systems and smart materials. As computational tools continue to refine our understanding of molecular interactions, compounds like this will play an increasingly critical role in addressing unmet medical needs and technological challenges.